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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for characterizing the setting process of
Caviton, a hydraulic temporary restorative dental material, using thermal analysis techniques.
The protocols focus on Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA) to elucidate the thermal events associated with the material's hydration and
subsequent thermal stability.

Introduction

Caviton is a pre-mixed, temporary filling material that sets in the oral environment by absorbing
moisture.[1][2][3] Its primary components are calcium sulfate (gypsum), zinc oxide, and a vinyl
acetate resin.[4] Understanding the thermal properties of Caviton's setting reaction is crucial
for optimizing its clinical performance and for the development of new dental materials.
Thermal analysis provides valuable insights into the kinetics of the setting reaction, the stability
of the set material, and the role of its individual components.
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The setting of Caviton is initiated by the hydration of calcium sulfate hemihydrate
(CaS0a4-%2H20) to form calcium sulfate dihydrate (CaS0Oa4-2H20), a reaction that is typically
exothermic. The zinc oxide may also participate in the setting process, potentially forming
complexes, while the vinyl acetate resin acts as a binder.

Key Thermal Analysis Techniques

« Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a
sample and a reference as a function of temperature. DSC can be used to identify
exothermic (heat-releasing) and endothermic (heat-absorbing) events, such as setting
reactions, phase transitions, and decomposition.

e Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function
of temperature. TGA is used to determine the thermal stability of a material and to quantify its
composition by observing mass loss due to dehydration or decomposition.

Experimental Protocols
Differential Scanning Calorimetry (DSC) Protocol for
Caviton's Setting Reaction

This protocol describes how to monitor the heat flow associated with the setting of Caviton.

Materials and Equipment:

Caviton temporary filling material

e Deionized water

 Differential Scanning Calorimeter (DSC) with a refrigerated cooling system

e Hermetic aluminum DSC pans and lids

e Microbalance

o Small spatula

Procedure:
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e Sample Preparation:

o

Accurately weigh 5-10 mg of unset Caviton directly into a tared hermetic aluminum DSC
pan.

o

Add a controlled amount of deionized water (e.g., 10-20% by weight of the Caviton) to
initiate the setting reaction. The exact water-to-powder ratio should be recorded.

o

Immediately seal the pan hermetically to prevent water evaporation during the experiment.

[¢]

Prepare an empty, sealed hermetic aluminum pan to be used as a reference.

e DSC Instrument Setup:

[e]

Place the sample pan and the reference pan into the DSC cell.

o Equilibrate the cell at a starting temperature below the expected reaction onset, for
example, 25°C.

o Program the DSC to perform an isothermal analysis at a clinically relevant temperature,
such as 37°C (body temperature), for a period sufficient to observe the entire setting
process (e.g., 60-120 minutes).

o Alternatively, a dynamic scan can be performed by heating the sample at a constant rate
(e.g., 5-10°C/min) from room temperature to a temperature that encompasses the setting
reaction and any subsequent thermal events of the components.

o Data Analysis:

[e]

Record the heat flow as a function of time (isothermal) or temperature (dynamic scan).

o

Identify and integrate the area of any exothermic or endothermic peaks. The area of an
exothermic peak corresponds to the enthalpy of the setting reaction.

o

Determine the onset temperature and peak maximum temperature for any observed
thermal events.
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Thermogravimetric Analysis (TGA) Protocol for Set
Caviton

This protocol is designed to evaluate the thermal stability and composition of fully set Caviton.
Materials and Equipment:

o Set Caviton samples (prepared by mixing with water and allowing to set for at least 24 hours
at 37°C)

e Thermogravimetric Analyzer (TGA)
e Alumina or platinum TGA pans
e Microbalance
Procedure:
e Sample Preparation:
o Grind the set Caviton sample into a fine powder.
o Accurately weigh 5-10 mg of the powdered set Caviton into a tared TGA pan.
e TGA Instrument Setup:
o Place the sample pan in the TGA furnace.

o Program the TGA to heat the sample from room temperature (e.g., 25°C) to a high
temperature (e.g., 800-1000°C) at a constant heating rate (e.g., 10°C/min).

o Use an inert atmosphere, such as nitrogen, with a constant flow rate (e.g., 20-50 mL/min)
to prevent oxidative degradation.

» Data Analysis:

o Record the sample mass as a function of temperature.
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o Analyze the resulting TGA curve to identify temperature ranges of mass loss.

o Calculate the percentage of mass loss at each step, which corresponds to the amount of

water, organic binder, or other volatile components.

o The derivative of the TGA curve (DTG curve) can be used to determine the temperatures

of maximum decomposition rates.

Predicted Thermal Events and Data Presentation

The following table summarizes the expected thermal events for Caviton based on the known

properties of its components. Note: This is a predictive summary, and actual experimental

results may vary.

Thermal Analysis
Technique

Component

Predicted Thermal
Event

Approximate
Temperature Range
(°C)

Calcium Sulfate

Exothermic peak due

DSC (Setting) ] to hydration to 30-50
Hemihydrate )
dihydrate
Endothermic mass
. Calcium Sulfate ]
TGA (Set Material) ) loss (dehydration to 100 - 150
Dihydrate )
hemihydrate)
Endothermic mass
loss (dehydration to 150 - 200
anhydrite)
_ _ Endothermic mass
Vinyl Acetate Resin - 300 - 500
loss (decomposition)
) ) Stable (minimal mass
Zinc Oxide Up to 1000
loss)
Visualizations
Experimental Workflow
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Caption: Experimental workflow for the thermal analysis of Caviton.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body-img#application-notes-and-protocols-thermal-analysis-of-caviton-s-setting-process
https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body#application-notes-and-protocols-thermal-analysis-of-caviton-s-setting-process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Proposed Setting Reaction and Thermal Signature
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Caption: Proposed setting reaction of Caviton and its expected exothermic signature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Thermal Analysis of
Caviton's Setting Process]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179058/docs#application-notes-and-protocols-
thermal-analysis-of-caviton-s-setting-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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